Cas no 1340150-89-1 (2-(Chloromethyl)-5-ethyl-1,3-thiazole)

• Product Name: 2-(Chloromethyl)-5-ethyl-1,3-thiazole
• CAS No: 1340150-89-1
• MF: C₆H₈ClNS
• MW: 161.652419090271
• MDL: MFCD17251331
• CID: 5616982
• PubChem ID: 62922540
• Update Time: 2025-05-25

2-(Chloromethyl)-5-ethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-5-ethyl-1,3-thiazole
• 1340150-89-1
• EN300-2960988
• AKOS012219549
• Thiazole, 2-(chloromethyl)-5-ethyl-
• 2-(Chloromethyl)-5-ethyl-1,3-thiazole

• MDL： MFCD17251331
• Inchi： 1S/C6H8ClNS/c1-2-5-4-8-6(3-7)9-5/h4H,2-3H2,1H3
• InChI Key： OMNARGNMMFLYFU-UHFFFAOYSA-N
• SMILES： ClCC1=NC=C(CC)S1

Computed Properties

• Exact Mass: 161.0065981g/mol
• Monoisotopic Mass: 161.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 212.0±23.0 °C(Predicted)
• pka: 2.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-(Chloromethyl)-5-ethyl-1,3-thiazole

Introduction to 2-(Chloromethyl)-5-ethyl-1,3-thiazole (CAS No. 1340150-89-1) and Its Emerging Applications in Chemical Biology

2-(Chloromethyl)-5-ethyl-1,3-thiazole, identified by the CAS number 1340150-89-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the thiazole family, which is well-known for its broad spectrum of biological activities. The presence of both a chloromethyl group and an ethyl substituent in the 2-(Chloromethyl)-5-ethyl-1,3-thiazole molecule imparts distinct reactivity and potential applications in drug discovery and material science.

The thiazole core is a sulfur-containing heterocycle that plays a pivotal role in numerous natural products and pharmaceuticals. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable scaffold for medicinal chemistry. The chloromethyl group, on the other hand, introduces electrophilicity, enabling further functionalization through nucleophilic substitution reactions. This feature is particularly useful in the synthesis of bioconjugates and the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule modulators for various diseases. 2-(Chloromethyl)-5-ethyl-1,3-thiazole has emerged as a promising candidate in this context due to its ability to modulate key biological pathways. For instance, studies have demonstrated its potential in inhibiting certain kinases and enzymes implicated in cancer progression. The ethyl substituent at the 5-position of the thiazole ring enhances lipophilicity, which can improve membrane permeability and bioavailability, making it an attractive candidate for oral administration.

One of the most intriguing aspects of 2-(Chloromethyl)-5-ethyl-1,3-thiazole is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive chloromethyl group to introduce various biomolecules, including peptides and proteins, through click chemistry approaches. This has opened up new avenues for drug development, particularly in the realm of targeted therapies where bioconjugation strategies are employed to enhance specificity and efficacy.

The compound's relevance extends beyond pharmaceutical applications. In material science, 2-(Chloromethyl)-5-ethyl-1,3-thiazole has been explored for its potential use in polymer modification and as a crosslinking agent. Its ability to form stable covalent bonds with other molecules makes it suitable for creating advanced materials with tailored properties. These materials could find applications in coatings, adhesives, and even electronic components where precise molecular interactions are required.

Recent advancements in computational chemistry have also contributed to a deeper understanding of 2-(Chloromethyl)-5-ethyl-1,3-thiazole's behavior. Molecular modeling studies have revealed insights into its binding modes with biological targets, providing valuable guidance for structure-based drug design. These computational approaches are increasingly complementing experimental work, enabling researchers to predict and optimize the properties of this compound more efficiently.

The synthesis of 2-(Chloromethyl)-5-ethyl-1,3-thiazole itself is another area of active investigation. Chemists have developed novel synthetic routes that improve yield and purity while minimizing side reactions. These advancements are crucial for ensuring that researchers have access to high-quality starting materials for their studies. Additionally, green chemistry principles are being incorporated into these synthetic processes to reduce environmental impact.

In conclusion,2-(Chloromethyl)-5-ethyl-1,3-thiazole (CAS No. 1340150-89-1) represents a fascinating compound with diverse applications across chemical biology and material science. Its unique structural features make it a versatile tool for drug discovery and material innovation. As research continues to uncover new possibilities for this molecule,2-(Chloromethyl)-5-ethyl-1,3-thiazole is poised to play an increasingly important role in addressing some of the most pressing challenges in science and technology.